Cas no 2679823-85-7 (benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate)

• Product Name: benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate
• CAS No: 2679823-85-7
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 6129646
• PubChem ID: 165908791
• Update Time: 2025-10-05

benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28283564
• 2679823-85-7
• benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C16H17NO3/c1-12(18)14-7-9-15(10-8-14)17-16(19)20-11-13-5-3-2-4-6-13/h2-10,12,18H,11H2,1H3,(H,17,19)/t12-/m0/s1
• InChI Key： XNOPDUPGUIEGDF-LBPRGKRZSA-N
• SMILES： O[C@@H](C)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate

Comprehensive Overview of Benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate (CAS No. 2679823-85-7)

Benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate (CAS No. 2679823-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate functional group and hydroxyethyl substitution, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its structural features make it a valuable candidate for exploring chiral synthesis and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

The growing interest in Benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate is reflected in its applications across peptide coupling and prodrug design. Researchers are increasingly focusing on its potential to enhance bioavailability and metabolic stability in therapeutic agents. With the rise of AI-driven drug discovery, this compound has been flagged in computational studies for its modularity, enabling rapid derivatization—a key factor in high-throughput screening platforms. Its CAS No. 2679823-85-7 serves as a critical identifier in global chemical databases, facilitating collaborative research.

From an industrial perspective, Benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate is synthesized via stereoselective methods, emphasizing green chemistry principles. Recent publications highlight its use in asymmetric catalysis, addressing the demand for sustainable synthetic routes. Environmental, Social, and Governance (ESG) metrics in chemical manufacturing have further propelled innovations in its production, reducing waste and energy consumption. These advancements resonate with the broader push toward carbon-neutral processes in the fine chemicals sector.

Analytical profiling of CAS No. 2679823-85-7 reveals exceptional purity standards, validated by HPLC and NMR spectroscopy. Such rigor ensures compliance with regulatory frameworks like ICH Q7, meeting the pharmaceutical industry's stringent requirements. The compound’s chiral purity (>99% ee) is particularly noteworthy, as enantiomeric excess is a critical parameter in developing small-molecule APIs. This aligns with frequent search queries on "chiral resolution techniques" and "impurity control strategies," underscoring its relevance to modern drug development challenges.

In conclusion, Benzyl N-{4-[(1S)-1-hydroxyethyl]phenyl}carbamate exemplifies the intersection of innovation and practicality in medicinal chemistry. Its versatility in structure-activity relationship (SAR) studies and compatibility with continuous flow chemistry positions it as a compound of enduring scientific value. As research continues to unravel its potential, this molecule remains a cornerstone in the quest for next-generation therapeutics.